Cas no 2229378-80-5 (3-Amino-3-(2,4-dimethoxypyridin-3-yl)propan-1-ol)

• Product Name: 3-Amino-3-(2,4-dimethoxypyridin-3-yl)propan-1-ol
• CAS No: 2229378-80-5
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5778240
• PubChem ID: 165737440
• Update Time: 2025-11-01

3-Amino-3-(2,4-dimethoxypyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2229378-80-5
• 3-amino-3-(2,4-dimethoxypyridin-3-yl)propan-1-ol
• EN300-1776463
• 3-Amino-3-(2,4-dimethoxypyridin-3-yl)propan-1-ol

• Inchi： 1S/C10H16N2O3/c1-14-8-3-5-12-10(15-2)9(8)7(11)4-6-13/h3,5,7,13H,4,6,11H2,1-2H3
• InChI Key： HYRQEFJOVSEAQF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1C(CCO)N)OC

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 77.6Ų

Additional information on 3-Amino-3-(2,4-dimethoxypyridin-3-yl)propan-1-ol

Introduction to 3-Amino-3-(2,4-dimethoxypyridin-3-yl)propan-1-ol (CAS No. 2229378-80-5)

3-Amino-3-(2,4-dimethoxypyridin-3-yl)propan-1-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229378-80-5, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both amino and hydroxyl functional groups, coupled with a pyridine moiety, makes it a versatile intermediate for various biochemical pathways and medicinal applications.

The molecular structure of 3-Amino-3-(2,4-dimethoxypyridin-3-yl)propan-1-ol consists of a propanol backbone substituted with a 2,4-dimethoxypyridine ring at the third carbon position. This arrangement imparts specific electronic and steric properties that are highly valuable in medicinal chemistry. The pyridine ring, with its electron-withdrawing nitrogen atom and methoxy substituents, influences the compound's reactivity and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. 3-Amino-3-(2,4-dimethoxypyridin-3-yl)propan-1-ol has emerged as a promising candidate in this domain. Its ability to act as a precursor for more complex molecules has made it a staple in synthetic laboratories. The compound's dual functionality allows for diverse chemical modifications, enabling the creation of derivatives with tailored biological activities.

One of the most compelling aspects of 3-Amino-3-(2,4-dimethoxypyridin-3-yl)propan-1-ol is its potential in the development of therapeutic agents. The pyridine scaffold is frequently found in bioactive molecules due to its ability to form hydrogen bonds and interact with enzymes and receptors. The methoxy groups further enhance this interaction by modulating electronic distribution across the molecule. Such features are particularly relevant in the design of drugs targeting neurological disorders, where precise molecular interactions are crucial.

Recent studies have highlighted the compound's role in modulating enzyme activity. For instance, derivatives of 3-Amino-3-(2,4-dimethoxypyridin-3-yl)propan-1-ol have shown promise in inhibiting certain kinases involved in cancer progression. The amino group at the propanol chain provides a site for further functionalization, allowing chemists to tailor the compound's specificity and potency. This adaptability makes it an invaluable tool in drug discovery pipelines.

The synthesis of 3-Amino-3-(2,4-dimethoxypyridin-3-yl)propan-1-ol involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyridine ring. Subsequent steps involve introducing the amino and hydroxyl groups at strategic positions on the molecule. These synthetic routes highlight the compound's complexity and the skill required to produce it in high yields and purity.

From a biochemical perspective, 3-Amino-3-(2,4-dimethoxypyridin-3-yl)propan-1-ol exhibits interesting interactions with biological systems. The pyridine ring can engage in π-stacking interactions with aromatic residues in proteins, while the methoxy groups can participate in hydrogen bonding networks. These interactions are critical for understanding how the compound behaves within living cells and how it can be optimized for therapeutic use.

The pharmaceutical industry has taken notice of 3-Amino-3-(2,4-dimethoxypyridin-3-y l)propan -1 -ol due to its broad applicability. Researchers are exploring its potential as a lead compound for drugs targeting inflammation, pain management, and even neurodegenerative diseases. The compound's ability to cross cell membranes and reach target sites efficiently is another factor that contributes to its attractiveness as a drug candidate.

In conclusion, 3 -Amino - 3 - ( 2 , 4 - dimethoxypyridin - 3 - yl ) propan - 1 - ol ( CAS No . 2229378 - 80 - 5 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features and versatile functionalization make it a valuable tool for drug development . As research continues to uncover new applications for this compound , its importance in modern medicine is set to grow.